![molecular formula C6H7O7- B1259892 2,3-diketo-L-gulonate](/img/structure/B1259892.png)
2,3-diketo-L-gulonate
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Overview
Description
2,3-diketogulonate is a dioxo monocarboxylic acid anion that is the conjugate base of 2,3-diketogulonic acid, and the major species at pH 7.3. It has a role as a human metabolite. It is a dioxo monocarboxylic acid anion, a hydroxy monocarboxylic acid anion and a carbohydrate acid anion. It is a conjugate base of a 2,3-diketogulonic acid.
Scientific Research Applications
1. Intermediate in L-Ascorbic Acid Synthesis
2,3-diketo-L-gulonate is a key intermediate in the synthesis of L-ascorbic acid (vitamin C). A method for producing calcium 2-keto-L-gulonate from D-glucose through a two-stage fermentation system, utilizing this compound, has been established. This process involves first converting D-glucose to calcium 2,5-diketo-D-gluconate, which is then stereospecifically reduced to calcium 2-keto-L-gulonate, leading to an efficient synthesis pathway for L-ascorbic acid (Sonoyama et al., 1982).
2. Enzyme Catalysis and Biotechnology
Enzymes capable of converting 2,5-diketo-D-gluconate to 2-keto-L-gulonate are being studied for their biochemical properties and potential industrial applications. A novel pathway was created in Erwinia herbicola, allowing it to produce 2-keto-L-gulonic acid, demonstrating the feasibility of synthesizing important chemicals in vivo by combining metabolic traits from different organisms (Anderson et al., 1985). The enzyme 2,5-diketo-D-gluconate reductase, which catalyzes the reduction to 2-keto-L-gulonate, has been extensively characterized, including its molecular weight, kinetic parameters, and isoelectric point (Maremonti et al., 1996).
3. Oxidative Degradation and Antioxidative Effects
This compound, a degradation product of L-ascorbic acid, has been studied for its role in oxidative processes. It demonstrates an antioxidative effect on copper-dependent oxidative modification of yolk lipoprotein, indicating potential physiological significance in biological systems (Li et al., 2001). Moreover, the conversion of this compound to dehydro-L-ascorbic acid in aqueous solutions suggests a reverse reaction in its hydrolysis, which has implications for understanding the stability and transformations of vitamin C in biological and food systems (Miyake & Kurata, 1998).
Properties
Molecular Formula |
C6H7O7- |
---|---|
Molecular Weight |
191.12 g/mol |
IUPAC Name |
(4R,5S)-4,5,6-trihydroxy-2,3-dioxohexanoate |
InChI |
InChI=1S/C6H8O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-3,7-9H,1H2,(H,12,13)/p-1/t2-,3+/m0/s1 |
InChI Key |
GJQWCDSAOUMKSE-STHAYSLISA-M |
Isomeric SMILES |
C([C@@H]([C@H](C(=O)C(=O)C(=O)[O-])O)O)O |
Canonical SMILES |
C(C(C(C(=O)C(=O)C(=O)[O-])O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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